Cas no 2228266-32-6 (3-({pyrazolo1,5-apyrimidin-6-yl}methyl)piperidin-3-ol)

• Product Name: 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)piperidin-3-ol
• CAS No: 2228266-32-6
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6381614
• PubChem ID: 165684438
• Update Time: 2025-05-23

3-({pyrazolo1,5-apyrimidin-6-yl}methyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)piperidin-3-ol
• 3-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)piperidin-3-ol
• 2228266-32-6
• EN300-1736910

• Inchi： 1S/C12H16N4O/c17-12(3-1-4-13-9-12)6-10-7-14-11-2-5-15-16(11)8-10/h2,5,7-8,13,17H,1,3-4,6,9H2
• InChI Key： LGPAXXNHEPTPGJ-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NC3=CC=NN3C=2)CNCCC1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 62.4Ų

Additional information on 3-({pyrazolo1,5-apyrimidin-6-yl}methyl)piperidin-3-ol

3-({Pyrazolo[1,5-a]pyrimidin-6-yl}methyl)piperidin-3-ol (CAS No. 2228266-32-6): A Comprehensive Overview

3-({Pyrazolo[1,5-a]pyrimidin-6-yl}methyl)piperidin-3-ol, identified by the CAS registry number 2228266-32-6, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule combines a pyrazolo[1,5-a]pyrimidine ring system with a piperidine moiety, creating a unique structure that offers opportunities for further functionalization and exploration of its pharmacological properties.

The pyrazolo[1,5-a]pyrimidine core is a heterocyclic aromatic system that has been extensively studied due to its ability to interact with various biological targets. The fusion of this moiety with a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom, introduces additional complexity and potential for bioactivity modulation. The methyl group linking these two structural elements further enhances the compound's versatility, allowing for interactions with multiple receptor sites or enzymatic pathways.

Recent studies have highlighted the potential of 3-({Pyrazolo[1,5-a]pyrimidin-6-yl}methyl)piperidin-3-ol as a candidate for drug development. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant inhibitory activity against certain kinases, which are key players in various pathological processes such as cancer and inflammatory diseases. The compound's ability to modulate these targets suggests its potential as a lead molecule for the development of novel therapeutic agents.

Moreover, the piperidine ring in this compound contributes to its lipophilicity and solubility properties, which are critical factors for drug bioavailability. The hydroxyl group (-OH) present on the piperidine ring further enhances the compound's ability to form hydrogen bonds, potentially improving its binding affinity to target proteins. This feature makes 3-({Pyrazolo[1,5-a]pyrimidin-6-yl}methyl)piperidin-3-ol an attractive candidate for further optimization in drug design.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazolo[1,5-a]pyrimidine ring followed by coupling with the piperidine derivative. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing such complex molecules. For example, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

In terms of pharmacokinetics, preliminary studies indicate that 3-{Pyrazolo[1,5-a]pyrimidin-6-yl}methyl piperidinol demonstrates moderate absorption and distribution properties in preclinical models. However, further investigations are required to fully characterize its pharmacokinetic profile and assess its suitability for systemic administration.

Another area of interest lies in the compound's potential as a scaffold for further structural modifications. By introducing substituents at various positions on the pyrazolo[1,5-a]pyrimidine or piperidine rings, researchers can explore a wide range of biological activities and optimize the compound's therapeutic index. This approach has been successfully employed in other heterocyclic systems and holds promise for advancing our understanding of structure-function relationships in this class of compounds.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further research into CAS No. 2228266-32-X's applications. The integration of computational modeling techniques with experimental studies will likely accelerate the discovery of novel analogs with enhanced efficacy and reduced toxicity profiles.

In conclusion, 3-{Pyrazolo[1,5-a]pyrimidin-X-Yl}Methyl Piperidin-X-Ol (CAS No. 222826X-X-X) represents a promising lead compound in medicinal chemistry research. Its unique structure, combined with recent advances in synthetic methods and pharmacological studies, positions it as a valuable tool for exploring new therapeutic strategies across various disease areas.